3-Bromo-1-isopropyl-1H-indazole

• IUPAC Name: 3-bromo-1-propan-2-ylindazole
• InChI: InChI=1S/C10H11BrN2/c1-7(2)13-9-6-4-3-5-8(9)10(11)12-13/h3-7H,1-2H3
• InChI Key: TVHIOFKTOLCCTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C(=N1)Br
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol

Description

3-Bromo-1-isopropyl-1H-indazole is a useful research compound. Its molecular formula is C10H11BrN2 and its molecular weight is 239.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Derivatives : 3-Bromo-1H-indazole serves as a precursor for synthesizing a variety of 3-monosubstituted 1H-indazole derivatives. This method offers a more general and shorter approach than previous techniques (Welch, Hanau, & Whalen, 1992).

• Corrosion Inhibition : Indazole derivatives, including those related to 3-Bromo-1-isopropyl-1H-indazole, have been studied for their inhibitive properties against acidic iron corrosion. These compounds show promise as corrosion inhibitors (Babić-Samardžija et al., 2005).

• Biological Activity : The structure and properties of nitroindazoles, including 3-Bromo-1-methyl-7-nitro-1H-indazole, have been characterized, highlighting their potential biological activity. These compounds exhibit intermolecular interactions that could be significant for pharmaceutical applications (Cabildo et al., 2011).

• Pharmaceutical Intermediates : Efficient and scalable chemical approaches have been developed for synthesizing 3,5,7-trisubstituted 1H-indazoles, identifying these compounds as potent inhibitors for specific applications, such as in IKK2 inhibition (Lin et al., 2008).

• Antioxidant and Enzyme Inhibition : Some 5-bromo-3-methylindazoles have demonstrated significant inhibition against α-glucosidase activity and exhibit antioxidant potential. This suggests their use in therapeutic applications, particularly for managing conditions like diabetes (Mphahlele et al., 2020).

• Synthetic Methodologies : Research has focused on developing novel synthetic methods for creating 3-substituted indazoles, highlighting the versatility and importance of these compounds in organic synthesis (Ben-Yahia et al., 2012).